Cas no 612487-62-4 (2-oxo-2,3-dihydro-1H-indole-5-carbaldehyde)

• Product Name: 2-oxo-2,3-dihydro-1H-indole-5-carbaldehyde
• CAS No: 612487-62-4
• MF: C₉H₇NO₂
• MW: 161.157382249832
• MDL: MFCD02179604
• CID: 1005544
• PubChem ID: 59751037
• Update Time: 2025-04-20

2-oxo-2,3-dihydro-1H-indole-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Oxoindoline-5-carbaldehyde
• 2-oxo-2,3-dihydro-1H-indole-5-carbaldehyde
• JPTJDKSTSDEZNR-UHFFFAOYSA-N
• AKOS009331735
• SCHEMBL4060710
• AT23768
• 612487-62-4
• 2-oxoindoline-5-carboxaldehyde
• SB66053
• MFCD02179604
• EN300-159637
• 2-OXO-1,3-DIHYDROINDOLE-5-CARBALDEHYDE
• DB-217517
• 1H-Indole-5-carboxaldehyde, 2,3-dihydro-2-oxo-
• 2,3-Dihydro-2-oxo-1H-indole-5-carboxaldehyde
• DTXSID001256484
• CS-0350052
• Oxindole-5-carboxaldehyde

• MDL： MFCD02179604
• Inchi： 1S/C9H7NO2/c11-5-6-1-2-8-7(3-6)4-9(12)10-8/h1-3,5H,4H2,(H,10,12)
• InChI Key： JPTJDKSTSDEZNR-UHFFFAOYSA-N
• SMILES： O=C1CC2C=C(C=O)C=CC=2N1

Computed Properties

• Exact Mass: 161.047678466g/mol
• Monoisotopic Mass: 161.047678466g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 46.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolines